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Compound of Interest

Compound Name: Z-Vdvad-fmk

Cat. No.: B1632617

Essential Safety and Handling Guide for Z-
Vdvad-fmk

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe and effective handling of the pan-caspase inhibitor, Z-Vdvad-fmk.

This document provides immediate, essential safety protocols, operational guidance, and
disposal plans for Z-Vdvad-fmk. Adherence to these procedures is critical for ensuring
laboratory safety and the integrity of your research.

Immediate Safety Information

Z-Vdvad-fmk is a chemical compound that requires careful handling to prevent potential health
hazards. The following tables summarize the known risks and the necessary personal
protective equipment (PPE) to be used.

Hazard Identification and Classification

The following table outlines the hazard classification for Z-Vdvad-fmk according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation.[1]

Specific Target Organ Toxicity,
Single Exposure (Respiratory 3

H335: May cause respiratory

irritation.[1]

tract irritation)

Recommended Personal Protective Equipment (PPE)

Strict adherence to the use of appropriate PPE is mandatory when handling Z-Vdvad-fmk.

Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-

shields or goggles.[1]

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Lab coat.

[1]

Prevents skin contact which

can cause irritation.

Respiratory Protection

Use in a well-ventilated area. If
dust or aerosols are
generated, use a NIOSH-

approved respirator.[1]

Minimizes the risk of inhaling
the compound, which can
cause respiratory tract

irritation.

Hand Protection

Wash hands thoroughly after
handling.[1]

Removes any residual
chemical to prevent accidental

ingestion or irritation.

Operational Plan: From Receipt to Use

A systematic approach to handling Z-Vdvad-fmk is crucial for both safety and experimental

Success.
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Receiving and Storage

Upon Receipt: Inspect the packaging for any signs of damage or leakage.

Storage of Lyophilized Powder: Store the unopened product at -20°C. The solid form is
stable for at least 12 months under these conditions.

Storage of Stock Solutions: Prepare single-use aliquots of the stock solution in DMSO and
store at -20°C to avoid repeated freeze-thaw cycles. When stored at -20°C, the stock
solution is typically stable for up to one month, and for up to six months at -80°C.

Preparation of Stock Solutions

Z-Vdvad-fmk is typically dissolved in dimethyl sulfoxide (DMSO) to create a stock solution.

Reconstitution: To prepare a stock solution, add the appropriate volume of high-purity DMSO
to the vial containing the lyophilized powder. For example, to achieve a 20 mM stock solution
from 1 mg of Z-Vdvad-fmk (MW: 467.49 g/mol ), you would add 107 uL of DMSO.

Ensuring Complete Dissolution: If the compound does not dissolve readily, you may warm
the tube at 37°C and use an ultrasonic bath to aid dissolution.

Aliquoting: Once completely dissolved, immediately aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes. This prevents contamination and
degradation from multiple freeze-thaw cycles.

Experimental Protocol: Inhibition of Apoptosis

Z-Vdvad-fmk is a cell-permeable, irreversible pan-caspase inhibitor used to study apoptosis.

The following is a general protocol for its use in cell culture.

Objective: To inhibit caspase-mediated apoptosis in a cell culture model.

Materials:

e Z-Vdvad-fmk stock solution (e.g., 20 mM in DMSO)

o Cell culture medium appropriate for your cell line
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» Apoptosis-inducing agent
e Cultured cells
Procedure:

o Cell Seeding: Plate your cells at the desired density in a multi-well plate and allow them to
adhere or stabilize overnight.

o Preparation of Working Solution: Dilute the Z-Vdvad-fmk stock solution in cell culture
medium to the desired final concentration. A typical final concentration ranges from 10 uM to
100 pM, with 20-50 puM being common for many cell lines.[2] The optimal concentration
should be determined experimentally for each cell type and apoptotic stimulus.

o Treatment: Add the Z-Vdvad-fmk working solution to the cells at the same time as the
apoptosis-inducing agent.

¢ Incubation: Incubate the cells for the desired period, as determined by your experimental
design.

¢ Analysis: Assess the inhibition of apoptosis using appropriate assays, such as caspase
activity assays, TUNEL staining, or morphological analysis.

Emergency Procedures: First Aid Measures

In the event of exposure to Z-Vdvad-fmk, follow these first aid guidelines immediately.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
If Inhaled difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
In Case of Skin Contact ) . D
clothing. Seek medical attention if irritation

persists.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
In Case of Eye Contact ) o ) ) ]

do. Continue rinsing. Seek immediate medical

attention.[1]

Do NOT induce vomiting. Never give anything
If Swallowed by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[1]

Disposal Plan

Proper disposal of Z-Vdvad-fmk and any contaminated materials is essential to prevent
environmental contamination and ensure safety.

e Unused Product and Residues: Dispose of unused Z-Vdvad-fmk and any residues as
hazardous chemical waste. This should be done in accordance with local, state, and federal
regulations. Contact your institution's Environmental Health and Safety (EHS) office for
specific guidance.

» Contaminated Materials: All materials that have come into contact with Z-Vdvad-fmk, such
as pipette tips, gloves, and empty vials, should be considered contaminated. These items
should be collected in a designated, labeled hazardous waste container and disposed of
through your institution's chemical waste program.

» Liquid Waste: Collect all liquid waste containing Z-Vdvad-fmk in a clearly labeled, sealed
container. Do not dispose of this waste down the drain. The container should be stored in a
secondary containment bin until it is collected by the EHS office.
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» Decontamination: Decontaminate any work surfaces that may have come into contact with Z-

Vdvad-fmk using a suitable laboratory disinfectant or cleaning agent.

Workflow for Handling Z-Vdvad-fmk

The following diagram illustrates the standard workflow for the safe handling of Z-Vdvad-fmk

from receipt to disposal.
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Z-Vdvad-fmk Handling Workflow
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Caption: Workflow for Z-Vdvad-fmk handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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